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Compound of Interest

Compound Name: Latanoprost lactone diol

Cat. No.: B032476

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost Lactone Diol, with the Chemical Abstracts Service (CAS) number 145667-75-0,
is a key synthetic intermediate in the manufacturing of Latanoprost.[1][2] Latanoprost is a
potent prostaglandin F2a analogue used extensively in the treatment of glaucoma and ocular
hypertension to reduce intraocular pressure.[3][4] This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, and analytical
methodologies related to Latanoprost Lactone Diol. Furthermore, it elucidates the
pharmacological context of its end-product, Latanoprost, by detailing its mechanism of action
and relevant signaling pathways.

Chemical and Physical Properties

Latanoprost Lactone Diol is a white to off-white crystalline solid.[5] Its chemical structure and
properties are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value Reference

CAS Number 145667-75-0 [6]

(3aR,4R,5R,6aS)-5-hydroxy-4-
[(3R)-3-hydroxy-5-

IUPAC Name phenylpentyl]-3,3a,4,5,6,6a- [7]
hexahydrocyclopenta[b]furan-

2-one

(3aR,4R,5R,6aS)-Hexahydro-
5-hydroxy-4-[(3R)-3-hydroxy-5-

Synonyms phenylpentyl]-2H- [8]
cyclopenta[b]furan-2-one, Lp-
Diol

Molecular Formula C18H2404 9]

Molecular Weight 304.38 g/mol [6]
CQVHXVLSHMRWEC-

InChl Key [°]

UTSKFRMZSA-N

C1--INVALID-LINK--C2)CC--
SMILES 8]
INVALID-LINK--O">C@HO

Table 2: Physical and Chemical Properties
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Property Value Reference
White to off-white crystalline

Appearance _ (5]
solid

Melting Point 69-71 °C [10]

Soluble in Ethanol (~30
mg/ml), DMSO (~20 mg/ml),
DMF (~20 mg/ml). Slightly

Solubility soluble in Chloroform and [9]
Methanol. Sparingly soluble in
Acetonitrile. Insoluble in water
(~0.3 mg/ml in PBS pH 7.2).

Store at 2-8 °C in a well-closed
Storage , (5]
container.

Synthesis and Experimental Protocols

Latanoprost Lactone Diol is a key intermediate derived from the Corey lactone, a common
starting material in prostaglandin synthesis. The general synthetic approach involves the
elaboration of the upper and lower side chains of the prostaglandin structure.

General Synthetic Workflow

The synthesis of Latanoprost from Corey lactone diol involves several key transformations,
including oxidation, Wittig or Horner-Wadsworth-Emmons reactions to install the side chains,
and stereoselective reductions. The formation of Latanoprost Lactone Diol is a critical step in
this multi-step synthesis.
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General Synthesis Workflow for Latanoprost
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A simplified workflow for the synthesis of Latanoprost.
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Experimental Protocol for a Key Synthetic Step
(lllustrative)

While a detailed, step-by-step protocol for the direct synthesis of Latanoprost Lactone Diol is
not available in a single source, the following illustrates a typical Horner-Wadsworth-Emmons
reaction to form a precursor, based on general prostaglandin synthesis methodologies.[11]

Obijective: Introduction of the lower side chain to the Corey lactone aldehyde derivative.

Materials:

Corey lactone aldehyde derivative

o Dimethyl (2-ox0-4-phenylbutyl)phosphonate

e Sodium hydride (NaH)

¢ Anhydrous Tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution
» Ethyl acetate

e Brine

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography

Procedure:

e A solution of dimethyl (2-oxo-4-phenylbutyl)phosphonate in anhydrous THF is added
dropwise to a stirred suspension of sodium hydride in anhydrous THF at O °C under an inert
atmosphere (e.g., argon or nitrogen).

e The reaction mixture is stirred at room temperature for 1 hour to generate the phosphonate
ylide.
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e The mixture is then cooled to -20 °C, and a solution of the Corey lactone aldehyde derivative
in anhydrous THF is added dropwise.

e The reaction is allowed to warm to room temperature and stirred until the reaction is
complete, as monitored by Thin Layer Chromatography (TLC).

e The reaction is quenched by the slow addition of a saturated aqueous solution of NH4ClI.
e The aqueous layer is extracted with ethyl acetate.

o The combined organic layers are washed with brine, dried over anhydrous Naz2SOa, and the
solvent is removed under reduced pressure.

e The crude product is purified by silica gel column chromatography to yield the enone
product.

Subsequent stereoselective reduction of the ketone and deprotection steps would lead to the
formation of Latanoprost Lactone Diol.[11]

Analytical and Spectral Data
Table 3: Spectroscopic Data
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Technique

Data Highlights

Reference

1H-NMR (CDCls)

Characteristic signals for
aromatic protons of the phenyl
group, protons adjacent to
hydroxyl groups, and protons
of the cyclopenta[b]furan ring

system.

[11][12]

13C-NMR (CDCls)

Resonances corresponding to
the carbonyl carbon of the
lactone, aromatic carbons,
carbons bearing hydroxyl
groups, and aliphatic carbons

of the side chains and the ring.

[11][13]

Infrared (IR)

Absorption bands indicative of
hydroxyl (O-H) stretching,
carbonyl (C=0) stretching of
the lactone, and C-H stretching
of aromatic and aliphatic

groups.

[11]

Mass Spectrometry (MS)

The mass spectrum would
show the molecular ion peak
[M]+ or related ions such as
[M+H]+ or [M+Na]+, confirming
the molecular weight of the

compound.

[11]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a standard method for the analysis of

Latanoprost and its intermediates.

Typical HPLC Method for Latanoprost and Related Substances:[14][15]

e Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 um).
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» Mobile Phase: A gradient or isocratic mixture of acetonitrile and water, often with an acid
modifier like trifluoroacetic acid or formic acid to improve peak shape.

o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a low wavelength, such as 210 nm, due to the lack of a strong
chromophore in the molecule.

e Injection Volume: 10-20 pL.

Temperature: Ambient or controlled at a specific temperature (e.g., 25 °C).

This method can be adapted and validated for the specific quantification and purity assessment
of Latanoprost Lactone Diol.

Biological Context and Mechanism of Action of
Latanoprost

Latanoprost Lactone Diol is biologically relevant as the immediate precursor to Latanoprost.
[1] Latanoprost is a prodrug that is hydrolyzed in the cornea to its active form, Latanoprost acid.
[3][16] Latanoprost acid is a selective agonist of the Prostaglandin F2a receptor (FP receptor),
a G-protein coupled receptor.[17][18]

Signaling Pathway of Latanoprost Acid

Activation of the FP receptor by Latanoprost acid in the ciliary muscle and other tissues of the
eye initiates a signaling cascade that leads to a reduction in intraocular pressure. The primary
mechanism is an increase in the uveoscleral outflow of aqueous humor.[4][18] This is thought
to occur through the remodeling of the extracellular matrix in the ciliary muscle.
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Latanoprost Acid Signaling Pathway
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Mechanism of action of Latanoprost acid.
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There is no substantial evidence to suggest that Latanoprost Lactone Diol itself possesses
significant pharmacological activity at the FP receptor. Its importance lies in its role as a stable,
characterizable intermediate that facilitates the high-purity synthesis of the final active
pharmaceutical ingredient.

Conclusion

Latanoprost Lactone Diol (CAS 145667-75-0) is a crucial molecule in the field of ophthalmic
drug development. A thorough understanding of its chemical properties, synthetic routes, and
analytical profiles is essential for the efficient and controlled production of Latanoprost. While
the lactone diol itself is not the active pharmacological agent, its purity and characterization
directly impact the quality and efficacy of the final drug product. This guide provides a
foundational resource for professionals engaged in the research, development, and
manufacturing of Latanoprost and related prostaglandin analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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